6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide

• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 6-methyl-N-[2-(pyridine-3-carbonylamino)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H16N4O2/c1-11-4-5-13(10-19-11)15(21)18-8-7-17-14(20)12-3-2-6-16-9-12/h2-6,9-10H,7-8H2,1H3,(H,17,20)(H,18,21)
• InChI Key: DTFFJLDVNBQKHK-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C(=O)NCCNC(=O)C2=CN=CC=C2

Description

6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide, also known as MPCE, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MPCE is a derivative of nicotinamide, which is a form of vitamin B3.

Mechanism of Action

The mechanism of action of 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, and it has also been shown to have anti-inflammatory properties. Additionally, 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide has been shown to have neuroprotective effects, and it has been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide in lab experiments is its specificity. It has been shown to have a high degree of specificity for certain enzymes, which makes it a useful tool for studying the activity of these enzymes. However, one of the limitations of using 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide in lab experiments is its potential toxicity. Studies have shown that high doses of 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide can be toxic to cells, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide. One area of research is in the development of new cancer treatments. 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide has shown promise as a potential anti-cancer agent, and further research is needed to determine its efficacy in clinical trials. Additionally, 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide has been studied for its potential applications in the treatment of neurodegenerative diseases, and further research is needed to determine its effectiveness in these applications. Finally, there is a need for further research on the mechanism of action of 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide, as this will help to inform future research on its potential applications.

Synthesis Methods

6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide can be synthesized using a multi-step process that involves the reaction of nicotinamide with various reagents. One of the commonly used methods involves the reaction of nicotinamide with 3-bromopropionyl chloride to form 3-bromopropionyl nicotinamide. This intermediate is then reacted with 3-pyridinecarboxylic acid to form the final product, 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide.

Scientific Research Applications

6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide has been studied extensively for its potential applications in various fields. One of the major areas of research is in the field of cancer treatment. 6-methyl-N-{2-[(3-pyridinylcarbonyl)amino]ethyl}nicotinamide has been shown to have anti-cancer properties, and studies have demonstrated its ability to inhibit the growth and proliferation of cancer cells.